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Compound Overview and Properties

BI 01383298 is a potent, selective, and irreversible inhibitor of the human sodium-coupled citrate transporter

(NaCT or SLC13A5) [1] [2] [3]. Its negative control, BI01372674, is a chemically analogous compound that

is inactive and used to confirm that observed effects are specific to SLC13A5 inhibition [3].

The table below summarizes their core characteristics for easy comparison:

Attribute BI 01383298 (Active Probe)
BI 01372674 (Negative
Control)

IUPAC Name (1-(3,5-dichloro-phenylsulfonyl)-piperidin-4-yl)-((4-
fluoro-phenyl)-methylamino)-methanone [4]

Information not available in
search results [4]

Molecular
Formula

C19H19Cl2FN2O3S [4] [1] C21H25Cl2N2O4PS [4]

Molecular
Weight

444.0 (calculated from formula) [4], 445.34
(reported) [1] [2] [5]

502.1 [4]

CAS Number 2227549-00-8 [1] [2] [5] Information not available in
search results

IC50

(hSLC13A5)

24-100 nM [1] [2] [3] Inactive [3]
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Attribute BI 01383298 (Active Probe)
BI 01372674 (Negative
Control)

Selectivity >1000-fold over other SLC13 family members [1]

[5]

Inactive analogue [3]

Mechanism Irreversible, non-competitive inhibitor [3] N/A

Species
Specificity

Inhibits human NaCT; no effect on mouse NaCT [3] Information not available in
search results

Solubility & Storage

Solubility: BI 01383298 is soluble in DMSO (approximately 37-45 mg/mL) [1] [2]. It is insoluble in

water or ethanol as a free solution [2]. For assay buffer conditions, please refer to the solubility table
in the SGC probe summary [4].

Storage: Store the powder at -20°C. Protect from light [1] [2].

Experimental Protocols

Here are detailed methodologies for key experiments citing BI 01383298, based on a primary research

publication [3].

Uptake Measurement to Assess Inhibitor Potency (IC50) This protocol measures the inhibition of citrate

transport in cells.

Cell Lines: HepG2 (endogenous hSLC13A5 expression) or HEK293FT cells (ectopically expressing
human or mouse SLC13A5).

Cell Seeding: Seed HepG2 cells at 4 × 105 cells/well in 24-well plates 48 hours before the assay.
Inhibitor Preparation: Prepare BI 01383298 and the negative control BI01372674 in DMSO. The

final DMSO concentration in the assay should be 0.1% [3].
Uptake Assay:

Aspirate culture medium from cells.
Incubate cells with a NaCl-based uptake buffer (140 mM NaCl, 5.4 mM KCl, 1.8 mM CaCl2, 0.8

mM MgSO4, 5 mM glucose, 25 mM HEPES/Tris, pH 7.5) containing the inhibitor or vehicle

control (0.1% DMSO) for a pre-determined time.

Initiate uptake by adding [14C]-citrate (4 µM) to the buffer.
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Incubate for 30 minutes at 37°C.

Stop uptake by removing the medium and washing cells with ice-cold buffer.

Data Analysis: Lyse cells and measure incorporated radioactivity. Determine Na+-dependent uptake

by subtracting uptake in an NMDG-Cl (Na+-free) buffer. Normalize data to protein content and
calculate IC50 values.

Colony Formation Assay to Assess Cell Proliferation This protocol evaluates the long-term impact of

SLC13A5 inhibition on cell growth.

Cell Line: HepG2 cells.
Procedure:

Seed cells at 5,000 cells/well in 6-well plates.
Culture cells in normal medium supplemented with either 0.1% DMSO (vehicle control), 5 µM

BI 01383298, or 10 µM BI 01383298.
Replace the medium with fresh corresponding medium every other day for 10 days.

After 10 days, wash cells with PBS, fix with methanol, and stain with Giemsa stain.
Photograph colonies, extract the stain, and quantify the results [3].

Troubleshooting Guide & FAQs

Q1: What should I do if BI 01383298 precipitates in my aqueous assay buffer?

Confirm Stock Solution: Ensure your DMSO stock solution is fresh and properly prepared.
Moisture-absorbing DMSO can reduce solubility [2].

Final Concentration: For a final concentration of 10 µM in the assay with 0.1% DMSO, the
compound should remain soluble in standard assay buffers [4]. Precipitation is more likely at higher

concentrations.
Use a Solubilizing Agent: If working at higher concentrations, consider using a solubilizing agent.

One documented injection formulation is DMSO:Tween 80:Saline = 10:5:85 [1].

Q2: How do I confirm that my observed biological effect is due to SLC13A5 inhibition and not an off-

target effect?

Use the Negative Control: Always include the inactive analog, BI01372674, in your experiments. A

biological effect seen with BI 01383298 but not with BI01372674 at the same concentration is likely
specific to SLC13A5 inhibition [3].

Check Species Specificity: If possible, repeat key experiments in a system expressing mouse
NaCT. BI 01383298 is highly specific for human NaCT and should not inhibit the mouse orthologue,

providing strong evidence for on-target activity [3].
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Q3: The inhibition of citrate uptake in my cells appears to be irreversible. Is this expected?

Yes, this is a known characteristic. BI 01383298 is documented as the first known irreversible
inhibitor of human NaCT [3]. This means that the inhibitory effect may persist even after the

compound is washed from the cells, which is an important factor to consider when designing
experiments, especially those involving long-term or recovery phases.

Experimental Workflow for Uptake Assay

The diagram below outlines the key steps for performing the citrate uptake measurement assay.
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Citrate Uptake Assay Workflow

Seed HepG2 or HEK293FT cells

Culture for 48 hours

Prepare inhibitor solutions
(0.1% DMSO final)

Aspirate medium and add
inhibitor in uptake buffer

Add [14C]-Citrate

Incubate 30 min at 37°C

Stop uptake:
Wash with ice-cold buffer

Lyse cells and
measure radioactivity

Analyze data
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s521111?utm_src=pdf-body-img
https://www.smolecule.com/products/s521111?utm_src=pdf-custom-synthesis
https://www.invivochem.com/bi-01383298.html
https://www.selleckchem.com/products/bi-01383298.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7657661/
https://www.thesgc.org/index.php/chemical-probes/bi01383298
https://www.tocris.com/cn/products/bi-01383298_6518
https://www.smolecule.com/products/b521111#bi-01383298-negative-control-bi01372674-usage
https://www.smolecule.com/products/b521111#bi-01383298-negative-control-bi01372674-usage
https://www.smolecule.com/products/b521111#bi-01383298-negative-control-bi01372674-usage
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s521111?utm_src=pdf-bulk
https://www.smolecule.com/products/s521111?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s521111?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

